

# Nafamostat mesylate stability storage preparation guidelines

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Nafamostat Mesylate

CAS No.: 82956-11-4

Cat. No.: S536592

[Get Quote](#)

## Storage and Handling Guidelines

The table below summarizes the key storage conditions for **nafamostat mesylate** to ensure its stability and potency in your experiments [1].

Form	Storage Condition	Shelf Life / Use Period	Important Notes
Lyophilized Powder	Store at room temperature, in a desiccated environment.	Stable for <b>24 months</b> .	Keep the powder dry and avoid exposure to moisture.
Solution in DMSO	Store at <b>4°C</b> or <b>-80°C</b> .	<b>1 month</b> at 4°C; <b>6 months</b> at -80°C.	Aliquot to avoid repeated freeze-thaw cycles, which can cause loss of potency.

## Preparation and Reconstitution


For creating stock solutions, the supplier provides the following specific protocol [1]:

- **Stock Solution Concentration:** 15 mM

- **Reconstitution Procedure:** Add 1.23 mL of DMSO to a vial containing 10 mg of **nafamostat mesylate** lyophilized powder.
- **General Solubility:** The compound is also soluble in water at a concentration of 50 mg/mL [1].

## Stability Considerations and Troubleshooting

Researchers should be aware of nafamostat's inherent stability challenges. Here is a workflow outlining the stability profile and common issues you may encounter.



[Click to download full resolution via product page](#)

The stability considerations shown in the diagram are supported by the following evidence:

- **Ease of Hydrolysis:** Structural studies confirm that nafamostat is a serine protease inhibitor that is hydrolyzed by enzymes like urokinase-type plasminogen activator (uPA), which underpins its

instability in biological contexts [2].

- **Short Half-life:** Its very short half-life of approximately 5 to 8 minutes is well-documented, which is a critical factor for in-vivo experimental design [3] [4] [5].
- **Aqueous Instability:** The challenge of developing an oral tablet formulation highlighted its general instability, particularly in the presence of water [5].

## Experimental Protocol: Inhibitory Activity Assay

While specific experimental protocols will vary, the following methodology, based on a published enzymological study, provides a template for assessing the inhibitory activity of **nafamostat mesylate** against serine proteases [2].

### • Preparation of Reagents

- **Enzyme Solution:** Dilute the target serine protease (e.g., uPA, trypsin) to a working concentration of 5 nM in an assay buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.4) containing 0.1% BSA [2].
- **Inhibitor Solution:** Prepare serial dilutions of **nafamostat mesylate** from your DMSO stock solution in the assay buffer.
- **Chromogenic Substrate:** Prepare a solution of an appropriate substrate (e.g., S-2444 for uPA) at a concentration near its known  $K_m$  value [2].

### • Inhibition Assay Workflow

- **Pre-incubation:** In a 96-well plate, combine 5 nM of the serine protease with various concentrations of **nafamostat mesylate**. The total volume is typically 100  $\mu$ L. Pre-incubate this mixture for **15 minutes at 37°C** [2].
- **Reaction Initiation:** Add the chromogenic substrate to each well to start the reaction.
- **Kinetic Measurement:** Immediately monitor the increase in absorbance at **405 nm** over time using a microplate reader to determine the initial reaction velocity [2].
- **Data Analysis:** Plot the reaction velocity against the inhibitor concentration and use non-linear regression (sigmoidal curve fit) in software like GraphPad Prism to calculate the **IC<sub>50</sub> value** [2].

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Nafamostat Mesylate #38695 [cellsignal.com]
2. Structural study of the uPA-nafamostat complex reveals a ... [pmc.ncbi.nlm.nih.gov]
3. sciencedirect.com/topics/medicine-and-dentistry/nafamostat-mesilate [sciencedirect.com]
4. Efficacy and safety of nafamostat mesilate for sepsis (EASNMS) [pmc.ncbi.nlm.nih.gov]
5. Development of Nafamostat Immediate-Release Tablet by... Mesylate [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nafamostat mesylate stability storage preparation guidelines].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b536592#nafamostat-mesylate-stability-storage-preparation-guidelines>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)